Cas no 1112-50-1 (Butanamide,2,4-dicyano-2-(2-cyanoethyl)-)
1112-50-1 structure
Product Name:Butanamide,2,4-dicyano-2-(2-cyanoethyl)-
CAS No:1112-50-1
MF:C9H10N4O
MW:190.201900959015
CID:200200
PubChem ID:223268
Update Time:2025-04-19
Butanamide,2,4-dicyano-2-(2-cyanoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,2,4-dicyano-2-(2-cyanoethyl)-
- 2,4-dicyano-2-(2-cyanoethyl)butanamide
- 1,3,5-Tricyano-pentan-3-carboxamid
- 2,4-Dicyan-2-(2-cyan-aethyl)-buttersaeure-amid
- 2,4-dicyano-2-(2-cyano-ethyl)-butyric acid amide
- 4-Cyano-4-carbamoyl-pimelonitril
- AC1L5CFJ
- AC1Q4S60
- AR-1D3590
- CCG-47428
- CTK4A7261
- HMS547J10
- Maybridge1_002144
- NSC10740
- NSC 10740
- SCHEMBL1341469
- 1112-50-1
- NSC-10740
- SR-01000637042-1
- DTXSID40278943
-
- Inchi: 1S/C9H10N4O/c10-5-1-3-9(7-12,8(13)14)4-2-6-11/h1-4H2,(H2,13,14)
- InChI Key: SJMUODKXCPKIIM-UHFFFAOYSA-N
- SMILES: O=C(C(C#N)(CCC#N)CCC#N)N
Computed Properties
- Exact Mass: 190.0856
- Monoisotopic Mass: 190.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.203
- Boiling Point: 578.2°C at 760 mmHg
- Flash Point: 303.5°C
- Refractive Index: 1.506
- PSA: 114.46
- LogP: 1.28954
Butanamide,2,4-dicyano-2-(2-cyanoethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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